Cas no 83400-10-6 (1,5-Naphthalenedisulfonicacid,2-[2-[8-[[(2,3-dichloro-6-quinoxalinyl)carbonyl]amino]-1-hydroxy-3,6-disulfo-2-naphthalenyl]diazenyl]-,lithium sodium salt (1:?:?))

1,5-Naphthalenedisulfonicacid,2-[2-[8-[[(2,3-dichloro-6-quinoxalinyl)carbonyl]amino]-1-hydroxy-3,6-disulfo-2-naphthalenyl]diazenyl]-,lithium sodium salt (1:?:?) structure
83400-10-6 structure
Product Name:1,5-Naphthalenedisulfonicacid,2-[2-[8-[[(2,3-dichloro-6-quinoxalinyl)carbonyl]amino]-1-hydroxy-3,6-disulfo-2-naphthalenyl]diazenyl]-,lithium sodium salt (1:?:?)
CAS No:83400-10-6
MF:C29H13Cl2Li2N5Na2O14S4
MW:914.466161489487
CID:726700
PubChem ID:136075850
Update Time:2025-04-19

1,5-Naphthalenedisulfonicacid,2-[2-[8-[[(2,3-dichloro-6-quinoxalinyl)carbonyl]amino]-1-hydroxy-3,6-disulfo-2-naphthalenyl]diazenyl]-,lithium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Naphthalenedisulfonicacid,2-[2-[8-[[(2,3-dichloro-6-quinoxalinyl)carbonyl]amino]-1-hydroxy-3,6-disulfo-2-naphthalenyl]diazenyl]-,lithium sodium salt (1:?:?)
    • 2-[[8-[[(2,3-dichloroquinoxalin-6-yl)carbonyl]amino]-1-hydroxy-3,6-disulpho-2-naphthyl]azo]naphthalene-1,5-disulphonic acid, lithium sodium salt
    • dilithium,disodium,(3Z)-5-[(2,3-dichloroquinoxaline-6-carbonyl)amino]-3-[(1,5-disulfonatonaphthalen-2-yl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
    • 83400-10-6
    • 1,5-Naphthalenedisulfonic acid, 2-((8-(((2,3-dichloro-6-quinoxalinyl)carbonyl)amino)-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo)-, lithium sodium salt
    • 2-((8-(((2,3-Dichloroquinoxalin-6-yl)carbonyl)amino)-1-hydroxy-3,6-disulpho-2-naphthyl)azo)naphthalene-1,5-disulphonic acid, lithiumsodium salt
    • EINECS 280-425-8
    • Inchi: 1S/C29H17Cl2N5O14S4.2Li.2Na/c30-27-28(31)33-19-9-12(4-6-17(19)32-27)29(38)34-20-11-14(51(39,40)41)8-13-10-22(53(45,46)47)24(25(37)23(13)20)36-35-18-7-5-15-16(26(18)54(48,49)50)2-1-3-21(15)52(42,43)44;;;;/h1-11,37H,(H,34,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50);;;;/q;4*+1/p-4/b36-35+;;;;
    • InChI Key: VVKFHFUSLHPFRG-UEVOHEPMSA-J
    • SMILES: ClC1=C(N=C2C=CC(=CC2=N1)C(NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1=CC=C2C(=CC=CC2=C1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])=O)Cl.[Na+].[Na+].[Li+].[Li+]

Computed Properties

  • Exact Mass: 912.883
  • Monoisotopic Mass: 912.883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 4
  • Complexity: 1960
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 359A^2
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD